N-(2-benzylphenyl)-2-chloroacetamide
Overview
Description
N-(2-benzylphenyl)-2-chloroacetamide, also known as BPCA, is a synthetic compound used in a variety of scientific research applications. It is a white, crystalline solid with a melting point of 106-108°C and a molecular weight of 250.71 g/mol. BPCA has been studied extensively in fields such as biochemistry, physiology, and pharmacology, and has been found to possess a wide range of properties.
Scientific Research Applications
Gelation Studies
“N-(2-benzylphenyl)-2-chloroacetamide” could potentially be used in gelation studies. Similar compounds, such as N-alkyl-N’-(2-benzylphenyl)ureas, have been used in research to study the effect of alkyl chain length on gelation . These studies can help understand the properties of supramolecular gels, which are formed by the self-assembly of low molecular weight organic molecules .
Material Science
The compound could be used in the field of material science, particularly in the development of next-generation functional materials. The ability of similar compounds to form supramolecular gels makes them candidates for creating materials with unique properties .
Organic Solvents
“N-(2-benzylphenyl)-2-chloroacetamide” could potentially be used in the study of organic solvents. Research on similar compounds has shown that the effectiveness of gelation can vary depending on the polarity of the organic solvent .
Ionic Liquids
The compound could potentially be used in the study of ionic liquids. Similar compounds have been used in research to study the gelation of ionic liquids .
Mechanism of Action
Target of Action
N-(2-benzylphenyl)-2-chloroacetamide is a complex organic compound that may interact with multiple targets within the body. One potential target is the Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) . PPARγ is a nuclear receptor that plays a crucial role in regulating adipogenesis, lipid metabolism, and insulin sensitivity .
Mode of Action
It is suggested that the compound may interact with its targets, such as pparγ, leading to changes in the receptor’s activity . This interaction could potentially alter the transcription of specific genes, thereby influencing cellular functions related to metabolism and insulin sensitivity .
Biochemical Pathways
The compound’s interaction with PPARγ could potentially affect various biochemical pathways. PPARγ is known to regulate several metabolic pathways, including those involved in lipid metabolism and glucose homeostasis . Therefore, modulation of PPARγ activity by N-(2-benzylphenyl)-2-chloroacetamide could potentially influence these pathways, leading to downstream effects on metabolic processes .
Result of Action
The molecular and cellular effects of N-(2-benzylphenyl)-2-chloroacetamide’s action would depend on its specific interactions with its targets and the subsequent changes in cellular functions. For instance, if the compound modulates PPARγ activity, it could potentially influence adipogenesis, lipid metabolism, and insulin sensitivity at the cellular level .
properties
IUPAC Name |
N-(2-benzylphenyl)-2-chloroacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClNO/c16-11-15(18)17-14-9-5-4-8-13(14)10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZCYKOPNFLUUIN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=CC=CC=C2NC(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00368394 |
Source
|
| Record name | N-(2-benzylphenyl)-2-chloroacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00368394 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-benzylphenyl)-2-chloroacetamide | |
CAS RN |
21535-43-3 |
Source
|
| Record name | 2-Chloro-N-[2-(phenylmethyl)phenyl]acetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=21535-43-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-N-(diphenylmethyl)acetamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0021535433 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-(2-benzylphenyl)-2-chloroacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00368394 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(2-benzylphenyl)-2-chloroacetamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.119.065 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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